4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide
Overview
Description
4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide, also known as BDMDBS, is a sulfonamide compound that has been used in scientific research for its potential therapeutic properties. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of carbonic anhydrase IX, a protein that is overexpressed in cancer cells and is involved in tumor growth and progression. 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has also been shown to inhibit the activity of histone deacetylases, enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects
4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit angiogenesis. 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide in lab experiments is its potential therapeutic properties. 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic effects, making it a promising candidate for the treatment of various diseases. However, one limitation of using 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential therapeutic properties in the treatment of various diseases such as cancer and neurodegenerative diseases. Additionally, future studies could focus on improving the solubility of 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide to enhance its efficacy in vivo.
Conclusion
In conclusion, 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide is a sulfonamide compound that has been studied for its potential therapeutic properties. It has been synthesized using different methods and has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic effects. 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. While there are limitations to using 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide in lab experiments, its potential therapeutic properties make it a promising candidate for further research. Future studies could focus on identifying its molecular targets and improving its solubility to enhance its efficacy in vivo.
Scientific Research Applications
4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has been studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic effects in vitro and in vivo. 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, 4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4S/c1-4-5-6-14-7-10-16(11-8-14)24(20,21)19-15-9-12-17(22-2)18(13-15)23-3/h7-13,19H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYHNWZNTFBEUAR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-butyl-N-(3,4-dimethoxyphenyl)benzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(4-butylphenyl)sulfonyl]amino}benzamide](/img/structure/B4286732.png)
![N-methyl-N-(4-{[(4-propylphenyl)sulfonyl]amino}phenyl)acetamide](/img/structure/B4286767.png)
![3-[(4-chlorobenzyl)thio]-4-ethyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole](/img/structure/B4286779.png)
![2-{[3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantyl]carbonyl}-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide](/img/structure/B4286791.png)
